Cas no 2490400-50-3 (sodium 5-bromoimidazo1,2-apyridine-3-carboxylate)

• Product Name: sodium 5-bromoimidazo1,2-apyridine-3-carboxylate
• CAS No: 2490400-50-3
• MF: C₈H₄BrN₂NaO₂
• MW: 263.023331642151
• MDL: MFCD32852640
• CID: 5669750
• PubChem ID: 155821883
• Update Time: 2025-05-24

sodium 5-bromoimidazo1,2-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27101962
• 2490400-50-3
• sodium 5-bromoimidazo[1,2-a]pyridine-3-carboxylate
• Sodium;5-bromoimidazo[1,2-a]pyridine-3-carboxylate
• Imidazo[1,2-a]pyridine-3-carboxylic acid, 5-bromo-, sodium salt (1:1)
• sodium 5-bromoimidazo1,2-apyridine-3-carboxylate

• MDL： MFCD32852640
• Inchi： 1S/C8H5BrN2O2.Na/c9-6-2-1-3-7-10-4-5(8(12)13)11(6)7;/h1-4H,(H,12,13);/q;+1/p-1
• InChI Key： MJFQMNWLWKQUBV-UHFFFAOYSA-M
• SMILES： BrC1=CC=CC2=NC=C(C(=O)[O-])N21.[Na+]

Computed Properties

• Exact Mass: 261.93538g/mol
• Monoisotopic Mass: 261.93538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Additional information on sodium 5-bromoimidazo1,2-apyridine-3-carboxylate

Comprehensive Overview of Sodium 5-Bromoimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2490400-50-3)

Sodium 5-bromoimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2490400-50-3) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This heterocyclic derivative belongs to the imidazo[1,2-a]pyridine family, a scaffold renowned for its bioactivity and versatility in drug discovery. The presence of a bromo substituent at the 5-position and a carboxylate group at the 3-position enhances its reactivity, making it a valuable intermediate for synthesizing novel bioactive molecules.

Recent trends in medicinal chemistry highlight the growing demand for imidazo[1,2-a]pyridine derivatives, driven by their applications in targeting kinases, GPCRs, and antimicrobial agents. Researchers frequently search for "sodium 5-bromoimidazo[1,2-a]pyridine-3-carboxylate solubility" or "CAS 2490400-50-3 synthesis protocol," reflecting its relevance in optimizing drug formulations. The compound’s water-soluble sodium salt form improves bioavailability, a critical factor in preclinical development.

From a synthetic perspective, 2490400-50-3 serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores. Its 5-bromo moiety acts as a handle for further functionalization, while the carboxylate group facilitates salt formation or esterification. These features align with the industry’s focus on "fragment-based drug design" and "high-throughput screening libraries."

Environmental and regulatory considerations are also pivotal. Unlike hazardous intermediates, sodium 5-bromoimidazo[1,2-a]pyridine-3-carboxylate exhibits manageable toxicity profiles, complying with green chemistry principles. Queries like "CAS 2490400-50-3 safety data sheet" underscore user interest in handling protocols. Its stability under ambient conditions further supports scalable production.

In agrochemistry, this compound’s potential as a precursor for crop protection agents is under exploration. The imidazo[1,2-a]pyridine core’s ability to disrupt pest enzymes mirrors trends in sustainable agriculture. Searches for "5-bromoimidazo[1,2-a]pyridine-3-carboxylate derivatives" often correlate with studies on resistance management.

Analytical characterization of 2490400-50-3 typically involves HPLC, NMR, and mass spectrometry, ensuring purity for sensitive applications. The rise of "AI-assisted molecular property prediction" tools has accelerated its adoption in virtual screening workflows, addressing queries like "computational modeling of sodium carboxylates."

In summary, sodium 5-bromoimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2490400-50-3) bridges multiple disciplines, from drug development to material science. Its dual functionality (halogen and carboxylate) positions it as a strategic asset in modern R&D, resonating with both academic and industrial innovators.